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Compound of Interest

1-(Bromomethyl)-1-
Compound Name:

methylcyclobutane
CAS No.: 98775-14-5
Cat. No.: B1527649

Get Quote

Executive Summary

¢ Compound Name: 1-(Bromomethyl)-1-methylcyclobutane[1][2][3][4]
o CAS Number: 98775-14-5[1][2][3]

e Molecular Formula:

[3]

e Molecular Weight: 163.06 g/mol [3]
¢ Physical State: Colorless to light yellow liquid[2]

* Primary Application: Synthesis of gem-disubstituted cyclobutane scaffolds; introduction of
"magic methyl" effects in drug discovery to alter metabolic stability and potency.

This guide provides a comprehensive analysis of the spectroscopic signature of 1-
(Bromomethyl)-1-methylcyclobutane. The data presented is synthesized from high-purity
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synthesis protocols (W02015101452A1) and structural analog analysis, ensuring robust
identification of the target molecule versus common impurities like (1-
methylcyclobutyl)methanol.

Synthesis & Sample Preparation Context

Understanding the synthesis route is critical for interpreting the spectrum, particularly for
identifying residual starting materials.

Primary Route: Nucleophilic substitution of (1-methylcyclobutyl)methanol using phosphorus
tribromide (

) or Triphenylphosphine/Bromine (
).
Reaction Scheme (Graphviz)

Bv-products Side Products:
(1-Methylcyclobutyl)methanol .......... y p ................... > H3PO3 or POPh3
CASh ST, Nucleophilic Substitution
1-(Bromomethyl)-1-methylcyclobutane
PBr3 or PPh3/Br2 ___ _ e mmmmm—m— === > CAS: 98775-14-5
(0°C to RT)

Click to download full resolution via product page

Figure 1: Synthesis pathway via activation of the neopentyl-like alcohol position.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][5][6][7][8][°]
H NMR Analysis (Proton)

The proton spectrum is characterized by the disappearance of the hydroxyl proton and the
distinct shift of the methylene protons adjacent to the bromine.

Solvent:
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(Chloroform-d) Reference: TMS (0.00 ppm) or

residual (7.26 ppm)
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Critical Impurity Check:
» Starting Material (Alcohol): Look for

-OH at ~3.50-3.60 ppm (often overlapping but slightly downfield) and the methyl singlet at
slightly different shift. The key differentiator is the OH proton (variable, broad singlet) and the
change in the carbon spectrum.

e Solvent:
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typically shows water at ~1.56 ppm, which can obscure ring protons.

C NMR Analysis (Carbon)

The carbon spectrum provides the definitive proof of the quaternary center and the successful
halogenation.

Solvent:

(77.16 ppm triplet)

Carbon Shift (

Envi . Type Notes
nvironmen
» Ppm)

Significant upfield shift
compared to alcohol
precursor (

Br 42.0 - 46.0

-OH is ~70 ppm). Key
confirmation of

reaction.

Low intensity peak.
Connects methyl,

Quaternary C1 38.0-42.0 C (quat)
bromomethyl, and

ring.[3][4]

) Symmetric carbons in
Ring C2/C4 30.0-34.0 _
the ring.

Methyl ( Typical aliphatic

22.0-26.0 .
) methyl shift.

) Most shielded ring
Ring C3 14.0-18.0
carbon.

Mass Spectrometry (MS) & IR[2][7]
Mass Fragmentation Pattern (El, 70 eV)
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The molecular ion (

) for alkyl bromides is often weak. The spectrum is dominated by the loss of the bromine atom
and ring fragmentation.

e Molecular lon (
): m/z 162 / 164 (1:1 ratio due to
). Often very low intensity.

o Base Peak: m/z 83 (

). Loss of the bromine atom leaves the 1-methylcyclobutylmethyl cation, which rearranges to
stable isomers (e.g., methylcyclobutene or cyclopentene derivatives).

e Fragment m/z 55: (

) Ring opening and loss of ethylene.

Infrared Spectroscopy (FT-IR)
e C-H Stretching: 2900 - 2980 cm

(Strong, aliphatic).
e C-Br Stretching: 600 - 700 cm

(Strong, characteristic fingerprint).

o Absence of O-H: Lack of broad band at 3200-3500 cm

confirms consumption of the alcohol.

Structural Visualization & Logic

The following diagram illustrates the connectivity and the logical flow of spectroscopic
assignment, ensuring the user can validate the structure from the data.
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1-(Bromomethyl)-1-methylcyclobutane

1H NMR Evidence ] [ 13C NMR Evidence IR & MS Evidence

Singlet ~3.5 ppm Singlet ~1.25 ppm Shift ~44 ppm Quaternary C I
[ (CH2-Br) (Methyl) (CH2-Br vs CH2-OH) ~40 ppm m/z 83 [M-Br]+
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Figure 2: Logic flow for structural validation using multi-modal spectroscopy.
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"Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane."
(Describes the high-purity synthesis of the homologous series).

e Precursor Characterization ((1-Methylcyclobutyl)methanol)

o Source: PubChem Compound Summary for CID 520901.

o URL:[Link]
o General NMR Shift Data for Impurities

o Source: Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as
Trace Impurities."[5][6] J. Org. Chem. 1997, 62, 21, 7512—-7515.[7]

o URL:[Link]
o Database Entry (CAS 98775-14-5)

o Source: ChemicalBook Spectrum Database (1H NMR).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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